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Compound of Interest

Compound Name: VU0529331

Cat. No.: B15590155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
VU0529331 is a synthetic small molecule that acts as a direct activator of G protein-gated,

inwardly-rectifying, potassium (GIRK) channels.[1][2] It is notably the first of its kind to activate

homomeric GIRK channels.[2] This document provides detailed protocols for the preparation of

VU0529331 stock solutions for in vitro and in vivo research applications. It includes a summary

of the compound's physicochemical properties, dissolution and storage protocols, and essential

safety and handling information.

Physicochemical Properties
VU0529331 is a solid powder with the following characteristics:

Property Value Reference

Molecular Formula C₂₂H₂₀N₆O [2]

Molecular Weight 384.44 g/mol [2]

Appearance Solid powder [2]

Purity >98% [2]

CAS Number 1286725-49-2 [2][3]
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Solubility and Storage
Proper dissolution and storage are critical for maintaining the stability and activity of

VU0529331.

Parameter Recommendation Reference

Recommended Solvent Dimethyl Sulfoxide (DMSO) [2]

Stock Solution Storage

Short-term (days to weeks): 0-

4°C. Long-term (months):

-20°C or -80°C.

[2][3]

Shelf Life >3 years if stored properly. [2]

Shipping Condition

Shipped at ambient

temperature as a non-

hazardous chemical.

[2]

Experimental Protocols
3.1. Preparation of a 10 mM DMSO Stock Solution

This protocol outlines the preparation of a 10 mM stock solution of VU0529331 in DMSO, a

common starting point for further dilutions for in vitro experiments.

Materials:

VU0529331 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes
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Procedure:

Weighing: Accurately weigh out the desired amount of VU0529331 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.844

mg of VU0529331.

Dissolution: Add the weighed VU0529331 to a sterile microcentrifuge tube. Add the

calculated volume of DMSO to achieve a final concentration of 10 mM.

Mixing: Vortex the solution until the VU0529331 is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if precipitation occurs.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.[3]

3.2. Preparation of Formulations for In Vivo Studies

For in vivo experiments, VU0529331 can be formulated in vehicles containing a combination of

solvents. Below are two example protocols.

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation[3]

This formulation can yield a clear solution of at least 1.25 mg/mL (3.25 mM).[3]

Materials:

10 mM VU0529331 in DMSO stock solution

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution

Sterile tubes

Procedure:
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Start with a 12.5 mg/mL VU0529331 stock solution in DMSO.

To prepare 1 mL of the final formulation, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until a clear solution is formed.

Add 450 µL of saline to reach the final volume of 1 mL and mix well.

Protocol 2: DMSO/Corn Oil Formulation[3]

This formulation can also yield a clear solution of at least 1.25 mg/mL (3.25 mM).[3]

Materials:

10 mM VU0529331 in DMSO stock solution

Corn oil

Sterile tubes

Procedure:

Start with a 12.5 mg/mL VU0529331 stock solution in DMSO.

To prepare 1 mL of the final formulation, add 100 µL of the DMSO stock solution to 900 µL of

corn oil.

Mix thoroughly until a clear and homogenous solution is achieved.

Safety and Handling
VU0529331 is intended for research use only and is not for human or veterinary use.[2] It is

shipped as a non-hazardous chemical.[2] Standard laboratory safety practices should be

followed when handling this compound. This includes wearing personal protective equipment

(PPE) such as gloves, a lab coat, and safety glasses.

Mechanism of Action: GIRK Channel Activation
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VU0529331 is an activator of G protein-gated inwardly rectifying potassium (GIRK) channels,

with modest selectivity for non-GIRK1-containing channels.[3][4] It has been shown to activate

homomeric GIRK2 and GIRK4 channels, as well as heteromeric GIRK1/2 channels.[1][4] The

activation by VU0529331 is independent of the canonical G-protein signaling pathway, as its

activity is not affected by pertussis toxin, an inhibitor of Gi/o proteins.[1] This suggests a direct

interaction of VU0529331 with the GIRK channel protein.
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Caption: Mechanism of VU0529331 action on GIRK channels.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the general workflow for preparing a VU0529331 stock

solution.
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Caption: Workflow for preparing VU0529331 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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